Cas no 1040638-97-8 (N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2-oxo-2H-chromene-3-carboxamide
• CAS No: 1040638-97-8
• MF: C₁₇H₁₅N₃O₃
• MW: 309.319303750992
• CID: 5971982
• PubChem ID: 27376633
• Update Time: 2025-07-01

N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2-oxo-2H-chromene-3-carboxamide
• F5323-0045
• SR-01000922247
• AKOS024506744
• N-(2-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)-2-oxochromene-3-carboxamide
• N-(2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)-2-oxo-2H-chromene-3-carboxamide
• SR-01000922247-1
• 1040638-97-8

• Inchi： 1S/C17H15N3O3/c1-20-15(11-6-4-7-13(11)19-20)18-16(21)12-9-10-5-2-3-8-14(10)23-17(12)22/h2-3,5,8-9H,4,6-7H2,1H3,(H,18,21)
• InChI Key： YIGODBDRLJPBCB-UHFFFAOYSA-N
• SMILES： O1C(C(=CC2C=CC=CC1=2)C(NC1=C2C(CCC2)=NN1C)=O)=O

Computed Properties

• Exact Mass: 309.11134135g/mol
• Monoisotopic Mass: 309.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 73.2Ų

Additional information on N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2-oxo-2H-chromene-3-carboxamide

Introduction to N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2-oxo-2H-chromene-3-carboxamide (CAS No. 1040638-97-8)

N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2-oxo-2H-chromene-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1040638-97-8, represents a convergence of heterocyclic chemistry and chromenone derivatives, which are known for their diverse biological activities. The structural complexity of this molecule, featuring a fused cyclopentapyrazole core linked to a chromene scaffold, positions it as a promising candidate for further exploration in drug discovery and medicinal chemistry.

The chemical structure of N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2-oxo-2H-chromene-3-carboxamide is characterized by its intricate arrangement of nitrogen-containing heterocycles. The cyclopentapyrazole moiety is a key pharmacophore that contributes to the compound's potential biological activity. This moiety has been extensively studied for its role in various pharmacological applications, including anti-inflammatory and anticancer properties. The presence of the methyl group at the 2-position of the cyclopentapyrazole ring further enhances its structural diversity and functional potential.

The chromene core of the molecule, specifically the 2-oxo-2H-chromene moiety, is another critical component that imparts unique chemical and biological properties. Chromenones are well-documented for their antimicrobial, antiviral, and anti-inflammatory effects. The carboxamide functional group at the 3-position of the chromene ring adds another layer of reactivity, enabling various chemical modifications and bioconjugations that could be exploited in drug development.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2-oxo-2H-chromene-3-carboxamide and biological targets. These studies have highlighted the compound's potential to interact with enzymes and receptors involved in critical metabolic pathways. For instance, preliminary docking studies suggest that this molecule may bind to enzymes associated with inflammation and oxidative stress, making it a candidate for therapeutic intervention in related diseases.

The synthesis of N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2-oxo-2H-chromene-3-carboxamide presents a significant challenge due to its complex structure. However, recent innovations in synthetic methodologies have made it more feasible to construct such intricate molecules. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been particularly useful in building the cyclopentapyrazole and chromene frameworks. These advances have not only improved yield but also enabled the introduction of various substituents at strategic positions within the molecule.

In vitro studies have begun to unravel the pharmacological profile of N-{2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2-oکسو -۲Н -چرومِن -۳ -کاربوکسی‌آمید. Initial assays have shown promising activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, the compound has demonstrated inhibitory effects on enzymes involved in inflammation pathways. These findings are particularly exciting given the growing demand for novel therapeutics that can modulate inflammatory responses without significant side effects.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. The structural motif found in N-{2-methyl -۲Н ,۴Н ,۵Н ,۶Н -سیکلوپنتا[سی]پیرازول -۳ -یل} -۲ اکسو -۲Н -چرومِن -۳ -کاربوکسی‌آمید bears resemblance to several bioactive natural products. This similarity suggests that derivatives of this compound may exhibit similar biological activities while offering improved pharmacokinetic properties due to synthetic modifications.

Future research directions for N-{۲-methyl-۲Н ,۴Н ,۵Н ,۶Н -سیکلوپنتا[سی]پیرازول-۳-یل} -۲ اکسو-۲Н -چرومِن-۳-کاربوکسی‌آمید include exploring its mechanism of action in greater detail through biochemical assays and animal models. Additionally، investigating analogues with modified substituents could provide insights into structure/activity relationships and potentially lead to more potent and selective drug candidates.

The development of novel synthetic routes is also crucial for facilitating further research on this compound. Streamlining synthetic protocols will not only reduce costs but also enable high-throughput screening campaigns aimed at identifying biologically active derivatives. Collaborative efforts between synthetic chemists and biologists will be essential in maximizing the therapeutic potential of this promising scaffold.

In conclusion، N-{۲-methyl-۲Н ,۴Н ,۵Н ,۶Н -سیکلوپنتا[سی]پیرازول-۳-یل} -۲ اکسو-< strong>۲Н strong > -< strong >چرومِن strong > -۳-کاربوکسی‌آمید (CAS No.< strong>1040638 strong>< strong>-97- strong>< strong>8) strong > represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of heterocyclic moieties offers multiple opportunities for further exploration in medicinal chemistry. As research progresses， this compound holds promise for contributing to advancements in drug discovery， particularly in areas such as oncology and anti-inflammatory therapy.